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Compound of Interest

Compound Name: 2-(Benzylamino)butan-1-ol
CAS No.: 26020-80-4
Cat. No.: B3034963
Get Quote
. J

Critical Control Points in Chiral Drug Synthesis
Executive Summary

The distinction between CAS 26191-63-9 and CAS 6257-49-4 is a matter of stereochemistry
with profound pharmaceutical implications. Both CAS numbers refer to the enantiomers of 2-
benzylamino-1-butanol, a critical intermediate in the synthesis of the anti-tuberculosis drug
Ethambutol.

e CAS 26191-63-9: The (S)-(+) enantiomer.[1][2][3] This is the required intermediate for
synthesizing the pharmacologically active and safe form of Ethambutol.

e CAS 6257-49-4: The (R)-(-) enantiomer.[2][4] This is the undesired impurity. Its presence
leads to the formation of (R,R)-Ethambutol, a known neurotoxin responsible for optic neuritis
and blindness.

For drug development professionals, strict chiral purity control of CAS 26191-63-9 is a critical
quality attribute (CQA) to ensure patient safety.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3034963#bc-rfq
https://www.guidechem.com/dictionary/en/5856-62-2.html
https://www.bldpharm.com/products/2072128-97-1.html
https://m.chemicalbook.com/ShowSupplierProductsList202533/100_EN.htm
https://www.bldpharm.com/products/2072128-97-1.html
https://www.chemsrc.com/cas/6257-49-4_36333.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034963?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Identity & Structural Analysis

At a molecular level, these two compounds are non-superimposable mirror images. While their

scalar physical properties (boiling point, solubility in achiral solvents) are identical, their

interaction with polarized light and biological systems is opposite.

Comparative Data Table

Feature

CAS 26191-63-9

CAS 6257-49-4

Chemical Name

(S)-(+)-2-Benzylamino-1-
butanol

(R)-(-)-2-Benzylamino-1-
butanol

Stereochemistry

(S) Configuration

(R) Configuration

Optical Rotation

Dextrorotatory (+)

Levorotatory (-)

Molecular Formula

C11H17NO

C11H17NO

Molecular Weight

179.26 g/mol

179.26 g/mol

Role in Pharma

Key Precursor for Ethambutol

Critical Impurity (Toxic

Precursor)

Physical State

Viscous liquid or low-melting

solid

Viscous liquid or low-melting

solid

Stereochemical Visualization

The following diagram illustrates the mirror-image relationship and the specific spatial

arrangement that dictates their biological activity.

Caption: Stereochemical inversion between the (S)-enantiomer (Safe Precursor) and (R)-

enantiomer (Toxic Precursor).

Biological & Pharmacological Implications

The primary reason for distinguishing these CAS numbers lies in the synthesis of Ethambutol, a

bacteriostatic antimycobacterial drug.

The Mechanism of Toxicity
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Ethambutol acts by inhibiting arabinosyl transferase, disrupting the mycobacterial cell wall.

e From CAS 26191-63-9 (S-isomer): Yields (S,S)-Ethambutol.[1][2] This isomer effectively
targets the bacteria with a high therapeutic index.

e From CAS 6257-49-4 (R-isomer): Yields (R,R)-Ethambutol.[2][4] This isomer lacks potent
antibacterial activity but possesses high affinity for human mitochondrial proteins in the optic
nerve. This leads to optic neuritis, causing color blindness (red-green) and potential
permanent vision loss.

Synthesis Pathway & Risk

The benzyl group in these molecules often serves as a handle for chiral resolution. Racemic 2-
amino-1-butanol is reacted with benzaldehyde (and reduced) or benzyl chloride to form the
benzylamino derivative. This derivative is then resolved using chiral acids (e.g., L-tartaric acid).

[5]

Protocol Insight: If the resolution step is incomplete, CAS 6257-49-4 will contaminate the batch.
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;
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Synthesis Step:
Dimerization with 1,2-dichloroethane

From S-Form \From R-Form

(S,S)-Ethambutol (R,R)-Ethambutol
(Anti-TB Drug) (Neurotoxin)

Click to download full resolution via product page

Caption: The divergence in synthesis where the choice of CAS number determines the drug's
safety profile.

Analytical Differentiation Protocols

Since these enantiomers have identical boiling points and refractive indices, standard QC
methods like GC-MS or simple NMR are insufficient without chiral modification.

Method 1: Polarimetry (Specific Rotation)

This is the most rapid identification method for raw materials.

¢ Instrument: Digital Polarimeter (Sodium D-line, 589 nm).
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» Solvent: Ethanol or Water (Check specific CoA, usually Ethanol).
o Acceptance Criteria:
o CAS 26191-63-9: Must show a positive (+) specific rotation (e.g.,

to
, concentration dependent).

o CAS 6257-49-4: Will show a negative (-) specific rotation of equal magnitude.

Method 2: Chiral HPLC (High-Performance Liquid
Chromatography)

For determining Enantiomeric Excess (ee%), a chiral stationary phase is required.
Recommended Protocol:
e Column: Chiralcel OD-H or Chiralpak AD-H (Polysaccharide-based).
» Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1).
o Note: Diethylamine is added to suppress peak tailing of the amine.
e Flow Rate: 0.5 - 1.0 mL/min.
» Detection: UV at 254 nm (detecting the benzyl ring).

e Result: The two CAS numbers will elute at distinct retention times. You must inject a racemic
standard to establish the retention time for the (R) impurity (CAS 6257-49-4) to quantify it in
your (S) sample.

Regulatory & Compliance
When sourcing CAS 26191-63-9 for pharmaceutical use:

o Specification Limits: The content of CAS 6257-49-4 must typically be < 0.1% or < 0.5%
depending on the stage of synthesis and the final drug product specification (ICH Q3A/Q3B
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guidelines).

o Documentation: Suppliers must provide a Certificate of Analysis (CoA) explicitly stating the
Specific Rotation and Chiral Purity (ee%). A CoA listing only "Purity (GC)" is insufficient as it
does not detect the wrong enantiomer.

Summary Checklist for Researchers

Verify CAS: Ensure the purchase order specifies 26191-63-9.[4]
Check Sign: Confirm the optical rotation is (+) upon receipt.

Chiral Screen: Run a chiral HPLC method if the material is for GMP manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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